Cas no 146698-96-6 (7-O-Ethyldaidzein)

7-O-Ethyldaidzein is a synthetic derivative of daidzein, a naturally occurring isoflavone found in soybeans. This compound is characterized by the ethylation of the hydroxyl group at the 7-position, which enhances its lipophilicity and metabolic stability compared to the parent molecule. These modifications improve its bioavailability and potential bioactivity, making it a valuable candidate for research in pharmacology and nutraceuticals. 7-O-Ethyldaidzein is of particular interest in studies exploring its antioxidant, anti-inflammatory, and estrogenic properties. Its well-defined structure and purity make it suitable for analytical standards, biochemical assays, and investigations into structure-activity relationships within the isoflavone class.

7-O-Ethyldaidzein structure

Product Name:7-O-Ethyldaidzein

CAS No:146698-96-6

MF:C₁₇H₁₄O₄

MW:282.290665149689

CID:101060

PubChem ID:4198873

Update Time:2025-10-29

7-O-Ethyldaidzein Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-ethoxy-3-(4-hydroxyphenyl)-
- 7-O-ETHYLDAIDZEIN
- 3-(4-hydroxyphenyl)-7-ethoxychromen-4-one
- 7-ethoxy-4'-hydroxyisoflavone
- 7-O-ethyl-daidzein
- AC1N5PCZ
- ACMC-20ejhz
- CHEBI:285687
- CHEMBL115092
- CTK4C5065
- SureCN1701078
- 7-ethoxyl-4'-hydroxyisoflavone
- 146698-96-6
- 7-Ethoxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- J-008246
- AKOS027447257
- 7-ethoxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
- DTXSID50400753
- FT-0668214
- SCHEMBL1701078
- 7-Ethoxy-3-(4-hydroxy-phenyl)-chromen-4-one
- BDBM50093538
- 7-ethoxy-3-(4-hydroxyphenyl)chromen-4-one
- DB-253619
- FE23138
- 7-O-Ethyldaidzein
- Inchi： 1S/C17H14O4/c1-2-20-13-7-8-14-16(9-13)21-10-15(17(14)19)11-3-5-12(18)6-4-11/h3-10,18H,2H2,1H3
- InChI Key： YMGLMEIZDQKJBW-UHFFFAOYSA-N
- SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2C=CC(=CC1=2)OCC)=O

Computed Properties

Exact Mass: 282.08922
Monoisotopic Mass: 282.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8A^2
XLogP3: 3.2

Experimental Properties

Density: 1.293
Melting Point: 210-212°C
Boiling Point: 484.8°C at 760 mmHg
Flash Point: 182.1°C
Refractive Index: 1.627
PSA: 55.76
LogP: 3.56430

7-O-Ethyldaidzein Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E911500-1mg	7-O-Ethyldaidzein	146698-96-6	1mg	$ 75.00	2023-09-07
TRC	E911500-2mg	7-O-Ethyldaidzein	146698-96-6	2mg	$ 127.00	2023-09-07
TRC	E911500-5mg	7-O-Ethyldaidzein	146698-96-6	5mg	$ 138.00	2023-09-07
TRC	E911500-10mg	7-O-Ethyldaidzein	146698-96-6	10mg	$184.00	2023-05-18
TRC	E911500-25mg	7-O-Ethyldaidzein	146698-96-6	25mg	$431.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-207181-10mg	7-O-Ethyldaidzein,	146698-96-6	10mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-207181-10 mg	7-O-Ethyldaidzein,	146698-96-6	10mg	￥2,858.00	2023-07-11
A2B Chem LLC	AA64892-10mg	4H-1-Benzopyran-4-one, 7-ethoxy-3-(4-hydroxyphenyl)-	146698-96-6	10mg	$1138.00	2024-04-20
A2B Chem LLC	AA64892-50mg	4H-1-Benzopyran-4-one, 7-ethoxy-3-(4-hydroxyphenyl)-	146698-96-6	50mg	$2500.00	2024-04-20

7-O-Ethyldaidzein Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477

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